2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid

• IUPAC Name: 2-[1-(4,6-dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid
• InChI: InChI=1S/C13H19N3O4/c1-19-10-7-11(20-2)15-13(14-10)16-5-3-4-9(8-16)6-12(17)18/h7,9H,3-6,8H2,1-2H3,(H,17,18)
• InChI Key: FFLXKRJMCFGQKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC(=N1)N2CCCC(C2)CC(=O)O)OC
• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol

Description

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid, also known as DMPPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which enhances the receptor's response to acetylcholine. This results in increased calcium influx and neurotransmitter release, leading to improved cognitive function and memory.
Biochemical and Physiological Effects
2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has been shown to improve cognitive function and memory in animal models, as well as in human clinical trials. It has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has several advantages for use in lab experiments, including its high potency and selectivity for the α7 nicotinic acetylcholine receptor, as well as its ability to penetrate the blood-brain barrier. However, its limited solubility in aqueous solutions and potential toxicity at high concentrations can be a limitation.

Future Directions

There are several future directions for the study of 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid, including the development of more potent and selective compounds based on its scaffold, the investigation of its potential as a treatment for other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, the use of 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid in combination with other compounds could lead to synergistic effects and improved therapeutic outcomes.

Synthesis Methods

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid can be synthesized through a multi-step process that involves the reaction of 4,6-dimethoxypyrimidine-2-amine with 3-bromopiperidine, followed by the addition of acetic acid. The final product is obtained through purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has been studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. In pharmacology, 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has been investigated for its potential as a drug candidate for the treatment of Alzheimer's disease and schizophrenia. In medicinal chemistry, 2-[1-(4,6-Dimethoxypyrimidin-2-yl)piperidin-3-yl]acetic acid has been used as a scaffold for the development of novel compounds with improved pharmacological properties.